4-(2,2-Difluoroethyl)azepan-4-aminedihydrochloride

• Molecular Formula: C8H18Cl2F2N2
• Molecular Weight: 251.14 g/mol
• IUPAC Name: 4-(2,2-difluoroethyl)azepan-4-amine;dihydrochloride
• InChI: InChI=1S/C8H16F2N2.2ClH/c9-7(10)6-8(11)2-1-4-12-5-3-8;;/h7,12H,1-6,11H2;2*1H
• InChI Key: DXIBHSLHLQGDJQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCNC1)(CC(F)F)N.Cl.Cl

Description

4-(2,2-Difluoroethyl)azepan-4-aminedihydrochloride is a chemical compound with the molecular formula C8H18Cl2F2N2.

Preparation Methods

The synthesis of 4-(2,2-Difluoroethyl)azepan-4-aminedihydrochloride involves several steps. One common synthetic route includes the reaction of azepane with 2,2-difluoroethylamine under specific conditions to form the desired compound. The reaction is typically carried out in the presence of a suitable solvent and catalyst to ensure high yield and purity . Industrial production methods may involve large-scale synthesis using optimized reaction conditions to produce the compound in bulk quantities.

Chemical Reactions Analysis

4-(2,2-Difluoroethyl)azepan-4-aminedihydrochloride undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions with halogens or other nucleophiles under appropriate conditions.

Common reagents and conditions used in these reactions include solvents like ethanol or methanol, catalysts such as palladium on carbon, and reaction temperatures ranging from room temperature to elevated temperatures. Major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

4-(2,2-Difluoroethyl)azepan-4-aminedihydrochloride has a wide range of scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activity and interactions with biological molecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor in the synthesis of pharmaceutical compounds.

Industry: The compound is used in the development of new materials and as an intermediate in the production of various industrial chemicals.

Mechanism of Action

The mechanism of action of 4-(2,2-Difluoroethyl)azepan-4-aminedihydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

4-(2,2-Difluoroethyl)azepan-4-aminedihydrochloride can be compared with other similar compounds, such as:

4-(2,2-Difluoroethyl)piperidine: Similar in structure but with a different ring size.

4-(2,2-Difluoroethyl)morpholine: Contains an oxygen atom in the ring structure.

4-(2,2-Difluoroethyl)pyrrolidine: Smaller ring size with different chemical properties.

The uniqueness of this compound lies in its specific ring structure and the presence of the difluoroethyl group, which imparts distinct chemical and biological properties .